Cas no 40011-62-9 (1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 40011-62-9
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD02056407
• CID: 925168
• PubChem ID: 880055
• Update Time: 2025-10-28

1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methyl-phenyl)-pyrrole-2,5-dione
• 1-(2-Brom-4-methylphenyl)-1H-pyrrole-2,5-dione
• 1-(2-bromo-4-methylphenyl)pyrrole-2,5-dione
• F1065-0193
• 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• A912193
• 40011-62-9
• CID880055
• EN300-228292
• SCHEMBL3769866
• DTXSID90358188
• SR-01000231184
• 1-(2-bromo-4-methyl-phenyl)pyrrole-2,5-dione
• Z56915327
• AKOS000177583
• 6238-04-6
• BIM-0002462.P001
• SR-01000231184-1
• BDBM123130
• CHEMBL3183664
• DB-069913
• SMSF0018371
• 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione (18)
• CB04030
• STK347677
• CBMicro_002469
• 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione
• CS-0280285

• MDL： MFCD02056407
• Inchi： 1S/C11H8BrNO2/c1-7-2-3-9(8(12)6-7)13-10(14)4-5-11(13)15/h2-6H,1H3
• InChI Key： DHXYZCLBPGJGGL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 264.97400
• Monoisotopic Mass: 264.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 2.25190

Additional information on 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

Research Briefing on 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 40011-62-9)

1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 40011-62-9) is a brominated maleimide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and material science. This compound, characterized by its unique pyrrole-2,5-dione core and bromomethylphenyl substituent, exhibits promising reactivity and biological activity, making it a valuable scaffold for further chemical modifications and therapeutic development.

Recent studies have focused on the synthesis and functionalization of 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione to explore its utility as a building block for more complex molecules. Researchers have employed various catalytic and non-catalytic methods to introduce diverse functional groups at the bromine site, enabling the creation of libraries of derivatives with enhanced pharmacological properties. The compound's reactivity is attributed to the electron-deficient nature of the maleimide ring, which facilitates nucleophilic substitution reactions and cycloadditions.

In the biomedical domain, preliminary investigations have revealed that 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione exhibits moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a lead compound for the development of novel therapeutics. Molecular docking studies have indicated that the bromomethylphenyl moiety plays a critical role in binding to the active sites of target enzymes, while the maleimide ring contributes to the stabilization of these interactions through hydrogen bonding and π-stacking.

Furthermore, the compound has been explored for its applications in materials science, particularly in the development of photoactive and electroactive polymers. The incorporation of 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione into polymer backbones has been shown to enhance the materials' optical and electronic properties, making them suitable for use in organic electronics and photovoltaics. Recent advances in polymerization techniques have allowed for the precise control of the compound's integration into polymeric structures, thereby optimizing performance.

Despite these promising developments, challenges remain in the scalable synthesis and purification of 1-(2-bromo-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione, as well as in the optimization of its biological activity and material properties. Future research directions may include the exploration of greener synthetic routes, the development of more potent derivatives through structure-activity relationship (SAR) studies, and the investigation of its mechanisms of action in biological systems. Collaborative efforts between chemists, biologists, and material scientists will be essential to fully unlock the potential of this versatile compound.